(E)-3-(5-(4-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-[5-(4-bromophenyl)furan-2-yl]-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C17H11BrO2S/c18-13-5-3-12(4-6-13)16-10-8-14(20-16)7-9-15(19)17-2-1-11-21-17/h1-11H/b9-7+
• InChI Key: GFCAZTLAOGLFOP-VQHVLOKHSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C=CC2=CC=C(O2)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CSC(=C1)C(=O)/C=C/C2=CC=C(O2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H11BrO2S
• Molecular Weight: 359.2 g/mol
• CAS No.: 307504-75-2

Description

(E)-3-(5-(4-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H11BrO2S and its molecular weight is 359.24. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties

The study of chalcone derivatives, which are structurally similar to the compound , has revealed insights into their photophysical properties. For instance, the absorption and fluorescence characteristics of chalcone derivatives show significant solvatochromic effects, indicating bathochromic shifts from non-polar to polar solvents due to intramolecular charge transfer interactions. These properties suggest potential applications in optical materials and sensors (Kumari et al., 2017).

Synthesis and Antioxidant Activity

Novel chalcone derivatives have been synthesized, showing potent antioxidant activity. These compounds were synthesized using catalytic methods and were evaluated for their in vitro antioxidant capacity. The molecular docking and ADMET studies further supported their potential as antioxidants, providing a foundation for future drug development (Prabakaran et al., 2021).

Electronic Materials for LED and Solar Cell Application

Furan-based electronic materials, including chalcone derivatives, have been synthesized and characterized for their application in LEDs and solar cells. These materials exhibit high thermal stability, optical transmittance, and photoluminescence properties, suggesting their utility in the fabrication of optoelectronic devices (Davanagere & Jayarama, 2019).

Antimicrobial Activity of Chitosan Schiff Bases

Chitosan Schiff bases derived from heteroaryl pyrazole derivatives, related structurally to the compound of interest, have been synthesized and evaluated for their antimicrobial activity. These compounds displayed significant activity against a variety of bacteria and fungi, highlighting their potential for use in biomedical applications (Hamed et al., 2020).